(5-Bromo-2-chlorophenyl)methanesulfonyl chloride
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Overview
Description
“(5-Bromo-2-chlorophenyl)methanesulfonyl chloride” is a chemical compound with the CAS Number: 1427380-77-5 . It has a molecular weight of 303.99 .
Molecular Structure Analysis
The molecular formula of “(5-Bromo-2-chlorophenyl)methanesulfonyl chloride” is C7H5BrCl2O2S . The Inchi Code is 1S/C7H5BrCl2O2S/c8-6-1-2-7(9)5(3-6)4-13(10,11)12/h1-3H,4H2 .Chemical Reactions Analysis
While specific chemical reactions involving “(5-Bromo-2-chlorophenyl)methanesulfonyl chloride” are not available, similar compounds have been used in the preparation of 1-bromo-3-heteroarylbenzene derivatives .Scientific Research Applications
Organic Synthesis and Chemical Reactions
- The compound has been utilized in the synthesis of complex heterocyclic structures, as demonstrated by Upadhyaya et al. (1997), who explored the methanesulfonic acid-catalyzed reaction of certain phenyl-ethanones with glycerol, leading to the formation of dioxolanes and dioxanes. This study highlights its role in facilitating ring closures and the synthesis of methanesulfonates that further undergo base-catalyzed ring openings, showcasing its versatility in organic synthesis Upadhyaya, S., Davis, F. S., Lee, J., Zaw, K., Bauer, L., & Heimer, N. E. (1997). Journal of Heterocyclic Chemistry, 34, 1607-1620.
Catalysis and Reaction Mechanisms
- A study by Rosen et al. (2011) reported a mild, Pd-catalyzed N-arylation of methanesulfonamide using aryl bromides and chlorides, where (5-Bromo-2-chlorophenyl)methanesulfonyl chloride could potentially act as a reagent. This approach minimizes concerns over genotoxic impurities, demonstrating the compound's utility in safer, more environmentally friendly chemical processes Rosen, B. R., Ruble, J. C., Beauchamp, T., & Navarro, A. (2011). Organic Letters, 13(10), 2564-2567.
Materials Science and Electrochemistry
- In the domain of materials science, Su et al. (2001) investigated the electrochemical properties of vanadium pentoxide films in a methanesulfonyl chloride-aluminum chloride ionic liquid, revealing the role of (5-Bromo-2-chlorophenyl)methanesulfonyl chloride in enhancing sodium insertion into vanadium pentoxide. This has implications for the development of advanced energy storage materials Su, L., Winnick, J., & Kohl, P. (2001). Journal of Power Sources, 101, 226-230.
Analytical Chemistry
- Burton and Stoutamire (1973) synthesized radioactive 2,4-dichlorophenyl methanesulfonate labeled with 14C and 35S from methanesulfonyl chloride and 2,4-dichlorophenol. This work underscores the application of (5-Bromo-2-chlorophenyl)methanesulfonyl chloride in tracing the metabolic fate of chemicals, offering a tool for studying complex biological and environmental systems Burton, W. B., & Stoutamire, D. (1973). Microchemical Journal, 18, 51-58.
Environmental Science
- Research by Sokol et al. (1994) on the reductive dechlorination of chlorobiphenyl by sediment microorganisms adjusted by hydrogen, highlights a potential area where (5-Bromo-2-chlorophenyl)methanesulfonyl chloride could be studied for its environmental degradation pathways or its role in bioremediation processes Sokol, R. C., Bethoney, C. M., & Rhee, G. (1994). Chemosphere, 29(8), 1735-1742.
Safety And Hazards
properties
IUPAC Name |
(5-bromo-2-chlorophenyl)methanesulfonyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrCl2O2S/c8-6-1-2-7(9)5(3-6)4-13(10,11)12/h1-3H,4H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUQFWJCJXJWDFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)CS(=O)(=O)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrCl2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.99 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Bromo-2-chlorophenyl)methanesulfonyl chloride |
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